1-(6-Methoxy-2-methylpyridin-3-yl)ethanamine

• IUPAC Name: 1-(6-methoxy-2-methylpyridin-3-yl)ethanamine
• InChI: InChI=1S/C9H14N2O/c1-6(10)8-4-5-9(12-3)11-7(8)2/h4-6H,10H2,1-3H3
• InChI Key: UGUPQHDLXWFTJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)OC)C(C)N
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• CAS No.: 1270432-80-8

Description

1-(6-Methoxy-2-methylpyridin-3-yl)ethanamine is a useful research compound. Its molecular formula is C9H14N2O and its molecular weight is 166.224. The purity is usually 95%.
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Scientific Research Applications

Catalysis in Organic Reactions

1-(6-Methoxy-2-methylpyridin-3-yl)ethanamine and its derivatives have been employed in organic synthesis, particularly in catalysis. For instance, they have been used in the formation of palladium(II) complexes, which act as catalysts in the methoxycarbonylation of olefins. These complexes contribute to the efficient production of linear and branched esters, demonstrating their importance in industrial organic chemistry (Zulu et al., 2020). Additionally, similar ligands have been involved in the synthesis of nickel(II) complexes, which have shown significant activity as catalysts in ethylene oligomerization processes (Nyamato et al., 2016).

Crystallography and Co-crystal Formation

In the field of crystallography, derivatives of this compound have been used in studies to understand co-crystal formation. These studies have led to the discovery of new compounds through condensation reactions, providing insights into the behavior of such compounds in solvent-free reactions (Percino et al., 2007).

Biological Applications

Derivatives of this compound have also been examined for their potential biological activities. For example, some complexes containing these ligands have shown promising DNA binding properties and nuclease activity, which could be significant in the development of new therapeutic agents (Kumar et al., 2012). Additionally, Schiff bases derived from this compound have been synthesized and tested for antimicrobial and antidiabetic activities, demonstrating their potential in medicinal chemistry (G et al., 2023).

Analytical Chemistry and Material Science

In the realm of analytical chemistry and material science, these compounds have been involved in the synthesis of novel ligands and complexes. Their structural elucidation has been crucial in understanding their properties and potential applications in various fields, including catalysis and material science (Ngcobo et al., 2021).